Cas no 1891315-56-2 (2-(4-aminobutan-2-yl)-4-nitrophenol)

• Product Name: 2-(4-aminobutan-2-yl)-4-nitrophenol
• CAS No: 1891315-56-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6389194
• PubChem ID: 117300249
• Update Time: 2025-06-07

2-(4-aminobutan-2-yl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminobutan-2-yl)-4-nitrophenol
• 1891315-56-2
• EN300-1823646

• Inchi： 1S/C10H14N2O3/c1-7(4-5-11)9-6-8(12(14)15)2-3-10(9)13/h2-3,6-7,13H,4-5,11H2,1H3
• InChI Key： XMYYCLXWRYKLBT-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C)CCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-(4-aminobutan-2-yl)-4-nitrophenol

Comprehensive Analysis of 2-(4-aminobutan-2-yl)-4-nitrophenol (CAS No. 1891315-56-2): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 2-(4-aminobutan-2-yl)-4-nitrophenol (CAS No. 1891315-56-2) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its nitrophenol core and aminobutyl side chain, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its molecular formula, C₁₀H₁₄N₂O₃, reflects a balanced hydrophilicity-lipophilicity profile, making it valuable for drug design and targeted delivery systems.

The synthesis of 2-(4-aminobutan-2-yl)-4-nitrophenol typically involves multi-step organic reactions, including nitration and reductive amination, with yields optimized through modern catalytic methods. Researchers emphasize its role in developing small-molecule inhibitors, particularly in oncology and neurology, where its nitro-aromatic moiety enables selective binding to enzyme active sites. Recent studies highlight its potential in photodynamic therapy (PDT) agents, leveraging its light-sensitive properties for precision medicine applications.

From an industrial perspective, demand for CAS 1891315-56-2 correlates with advancements in green chemistry and sustainable manufacturing. Companies are investing in solvent-free synthesis routes and biocatalysis to reduce environmental impact—a trend aligning with global ESG (Environmental, Social, and Governance) benchmarks. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a prerequisite for regulatory compliance in FDA and EMA submissions.

Emerging applications include its use in bioimaging probes, where the compound's fluorescence under specific wavelengths aids cellular tracking. This intersects with the booming diagnostics market, projected to exceed USD 100 billion by 2027. Furthermore, its derivatization into polymeric coatings demonstrates anti-fouling properties, relevant to marine and biomedical device industries.

Frequently searched queries such as "buy 2-(4-aminobutan-2-yl)-4-nitrophenol" or "1891315-56-2 supplier" reflect commercial interest, while academic searches focus on "mechanism of action" and "structure-activity relationship." These keywords underscore the dual academic-industrial relevance of this molecule. Storage recommendations typically suggest inert atmospheres at 2-8°C to preserve stability, with handling protocols emphasizing standard laboratory PPE.

In conclusion, 2-(4-aminobutan-2-yl)-4-nitrophenol exemplifies the convergence of chemical innovation and multidisciplinary applications. Its evolving role in precision medicine and smart materials positions it as a compound of enduring scientific and commercial value, warranting continued research investment.